Cas no 59623-24-4 (Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate)

• Product Name: Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate
• CAS No: 59623-24-4
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 2834303
• Update Time: 2023-08-07

Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-METHYL-4-OXOTETRAHYDROFURAN-3-CARBOXYLATE
• 2-Methyl-4-oxo-tetrahydro-furan-3-carboxylic acid ethyl ester
• 1,4-Anhydro-3,5-dideoxy-3-(ethoxycarbonyl)pent-2-ulose
• Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate

• Inchi： 1S/C8H12O4/c1-3-11-8(10)7-5(2)12-4-6(7)9/h5,7H,3-4H2,1-2H3
• InChI Key： VOOWYFBVFAZPHY-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)OCC)C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• XLogP3: 0.6
• Topological Polar Surface Area: 52.6